Cas no 1537690-75-7 (4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide)

• Product Name: 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide
• CAS No: 1537690-75-7
• MF: C₈H₇F₄NO₂S
• MW: 257.205294847488
• MDL: MFCD24141358
• CID: 5244270
• PubChem ID: 81647363
• Update Time: 2025-11-02

4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-fluoro-2-(trifluoromethyl)-
• 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide

• MDL： MFCD24141358
• Inchi： 1S/C8H7F4NO2S/c9-6-2-1-5(4-16(13,14)15)7(3-6)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： AQNAIPKSWOQNIF-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(F)C=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide

4-Fluoro-2-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 1537690-75-7): A Comprehensive Overview

4-Fluoro-2-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 1537690-75-7) is a specialized organofluorine compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure combining fluorine and trifluoromethyl groups, which contribute to its distinctive chemical properties and potential applications.

The compound's molecular formula is C₈H₇F₄NO₂S, with a molecular weight of 257.21 g/mol. Its structure contains both fluoro and trifluoromethyl substituents on the phenyl ring, attached to a methanesulfonamide functional group. This combination of electron-withdrawing groups makes it particularly interesting for medicinal chemistry applications, especially in the development of novel bioactive molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, with approximately 30% of newly approved pharmaceuticals containing fluorine atoms. The presence of fluorine in 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide enhances its metabolic stability and membrane permeability, key factors in pharmaceutical development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other targeted therapies.

In material science, this compound serves as a valuable intermediate for specialty chemicals. The trifluoromethyl group contributes to increased lipophilicity, while the sulfonamide moiety provides hydrogen bonding capabilities. This dual functionality makes it useful for creating advanced materials with specific surface properties or for modifying polymer characteristics.

The synthesis of 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide typically involves multi-step organic transformations, starting from commercially available fluorinated aromatic precursors. Current research focuses on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic methods and solvent minimization, are being explored for its production.

Analytical characterization of this compound requires specialized techniques due to its fluorine-rich structure. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is essential for structural confirmation. Mass spectrometry and high-performance liquid chromatography (HPLC) are routinely used for purity assessment, with typical commercial samples achieving >98% purity.

From a safety perspective, proper handling procedures should be followed when working with 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide, including the use of personal protective equipment in laboratory settings. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed, particularly regarding inhalation protection and skin contact prevention.

The global market for fluorinated fine chemicals continues to expand, driven by demand from pharmaceutical and advanced material sectors. 4-Fluoro-2-(trifluoromethyl)phenylmethanesulfonamide represents a niche but growing segment of this market, with increasing research interest in its applications. Several specialty chemical suppliers now include this compound in their catalogs, reflecting its rising importance in synthetic chemistry.

Future research directions for this compound include exploring its potential in catalysis and as a ligand in coordination chemistry. The electron-withdrawing nature of its substituents makes it particularly interesting for designing new catalytic systems. Additionally, its potential biological activities are being investigated through computational modeling and high-throughput screening approaches.

For researchers considering 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide for their work, it's important to note that proper storage conditions (typically cool, dry environments under inert atmosphere) can significantly extend its shelf life. The compound's stability under various conditions is an active area of investigation, with preliminary studies suggesting good thermal stability up to 150°C.

In conclusion, 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 1537690-75-7) represents a versatile and valuable compound in modern chemical research. Its unique structural features and potential applications across multiple scientific disciplines make it a compound of continuing interest. As synthetic methodologies advance and new applications are discovered, this fluorinated sulfonamide is likely to play an increasingly important role in the development of innovative chemical solutions.